Cas no 1803863-45-7 (1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one)

• Product Name: 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one
• CAS No: 1803863-45-7
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 4972001
• Update Time: 2025-10-28

1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one

• Inchi： 1S/C9H9BrClNO/c10-8-5-6(12)1-2-7(8)9(13)3-4-11/h1-2,5H,3-4,12H2
• InChI Key： POQJJMHHNATVKO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(CCCl)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1

Additional information on 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one

1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one: A Comprehensive Overview

The compound 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one, identified by the CAS number 1803863-45-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes an amino group, a bromine atom, and a chlorine atom, all attached to a propanone backbone. The presence of these functional groups makes it highly versatile and a subject of interest in both academic and industrial research.

The synthesis of 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one involves a series of multi-step reactions, including nucleophilic substitutions, oxidation processes, and coupling reactions. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more environmentally friendly and cost-effective.

One of the most promising applications of this compound lies in the field of drug discovery. The amino group and bromine atom in its structure provide opportunities for bioisosteric replacements and pharmacokinetic modifications. Studies have shown that this compound exhibits potential as a lead molecule in the development of anti-cancer agents due to its ability to inhibit specific enzymes involved in tumor growth. Additionally, its chlorine atom contributes to its lipophilicity, enhancing its ability to cross biological membranes.

In recent years, there has been growing interest in the use of 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one as a building block for constructing more complex molecules. Its structure serves as a foundation for creating libraries of compounds with diverse biological activities. For instance, researchers have utilized this compound to synthesize analogs with improved solubility and bioavailability, which are critical factors in drug development.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum reveals strong absorption bands in the ultraviolet region, indicating potential applications in photoredox catalysis and optoelectronic materials.

From an environmental perspective, understanding the degradation pathways of 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one is crucial for assessing its impact on ecosystems. Recent studies have demonstrated that this compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in aqueous environments. This information is valuable for designing safer industrial processes and waste management strategies.

In conclusion, 1-(4-Amino-2-bromophenyl)-3-chloropropan-1-one (CAS No: 1803863-45-7) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.